Cas no 2227710-63-4 ((2R)-1-2-(propan-2-yl)phenylpropan-2-ol)

• Product Name: (2R)-1-2-(propan-2-yl)phenylpropan-2-ol
• CAS No: 2227710-63-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6258641
• PubChem ID: 93513527
• Update Time: 2025-10-30

(2R)-1-2-(propan-2-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-(propan-2-yl)phenylpropan-2-ol
• (2R)-1-[2-(propan-2-yl)phenyl]propan-2-ol
• EN300-1744899
• 2227710-63-4

• Inchi： 1S/C12H18O/c1-9(2)12-7-5-4-6-11(12)8-10(3)13/h4-7,9-10,13H,8H2,1-3H3/t10-/m1/s1
• InChI Key： JWYIYYPZFBZPMG-SNVBAGLBSA-N
• SMILES： O[C@H](C)CC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on (2R)-1-2-(propan-2-yl)phenylpropan-2-ol

Introduction to (2R)-1-2-(propan-2-yl)phenylpropan-2-ol and Its Significance in Modern Chemical Research

(2R)-1-2-(propan-2-yl)phenylpropan-2-ol, with the CAS number 2227710-63-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its specific stereochemistry and structural features, has garnered attention for its potential applications in drug discovery and molecular recognition. The detailed exploration of its properties, synthesis, and emerging applications provides valuable insights into the broader landscape of medicinal chemistry.

The structural motif of (2R)-1-2-(propan-2-yl)phenylpropan-2-ol consists of a phenyl ring substituted with a propan-2-yl group at the 2-position and a propan-2-ol moiety at the 1-position, with the (R) configuration indicating a specific spatial arrangement of atoms. This stereochemical configuration is crucial for the compound's biological activity, influencing its interactions with biological targets such as enzymes and receptors. The presence of both aromatic and aliphatic components in its structure allows for diverse functionalization, making it a versatile scaffold for synthetic chemists.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (2R)-1-2-(propan-2-yl)phenylpropan-2-ol plays a pivotal role in determining its pharmacological properties. Studies have demonstrated that enantiomeric purity is essential for achieving desired therapeutic effects while minimizing adverse reactions. The (R)-configuration of this compound has been found to exhibit favorable biological activity in several preclinical models, suggesting its potential as a lead compound in drug development.

The synthesis of (2R)-1-2-(propan-2-yl)phenylpropan-2-ol presents unique challenges due to its complex stereochemical requirements. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high yields and enantiomeric purity. These techniques not only enhance the efficiency of production but also contribute to the sustainable development of pharmaceuticals by reducing waste and minimizing environmental impact.

Recent research has highlighted the importance of (2R)-1-2-(propan-2-yl)phenylpropan-2-ol in the development of novel therapeutic agents. Its structural features make it an attractive candidate for modulating various biological pathways, including those involved in inflammation, neurodegeneration, and metabolic disorders. Preclinical studies have shown promising results in models of these conditions, indicating that this compound may have therapeutic potential in human applications.

The application of computational chemistry has further advanced the understanding of (2R)-1-2-(propan-2-yl)phenylpropan-2-ol. Molecular modeling techniques have been used to predict its interactions with biological targets, providing valuable insights into its mechanism of action. These simulations not only aid in rational drug design but also help in optimizing synthetic routes by identifying key structural determinants of activity.

In conclusion, (2R)-1-2-(propan-2-yI)phenylpropan~z~ol represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, stereochemical configuration, and potential therapeutic applications make it a compelling subject for further investigation. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.